REACTION_CXSMILES
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[C:1]1([CH:7]2[CH2:12][CH2:11][CH2:10][CH2:9][CH2:8]2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[C:13]1([OH:19])[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1.[Cl-].[Ca+2].[Cl-].Cl.C([O:27][CH2:28][CH3:29])(=O)C>O>[OH:19][C:13]1[CH:18]=[CH:17][C:16]([C:4]2([C:1]3[CH:6]=[CH:29][C:28]([OH:27])=[CH:3][CH:2]=3)[CH2:5][CH2:6][CH:1]([C:7]3[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=3)[CH2:2][CH2:3]2)=[CH:15][CH:14]=1 |f:2.3.4|
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Name
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Quantity
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51.6 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C1CCCCC1
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Name
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Quantity
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111.5 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)O
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Name
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Quantity
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65.7 g
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Type
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reactant
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Smiles
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[Cl-].[Ca+2].[Cl-]
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Name
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Quantity
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24.7 mL
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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1 L
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Type
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reactant
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Smiles
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C(C)(=O)OCC
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Name
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Quantity
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0.3 L
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Type
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solvent
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Smiles
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O
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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by vigorous stirring of the mixture at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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ADDITION
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Details
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was slowly added dropwise
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Type
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STIRRING
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Details
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Then, the mixture was stirred for eight hours
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Duration
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8 h
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Type
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DISSOLUTION
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Details
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to dissolve
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Type
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TEMPERATURE
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Details
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by heating
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Type
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WASH
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Details
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the mixture was washed with a saturated sodium chloride solution (warm water of 40°-50° C. was used)
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Type
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DRY_WITH_MATERIAL
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Details
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After drying with MgSO4
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Type
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FILTRATION
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Details
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the mixture was filtered
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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CONCENTRATION
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Details
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The resultant concentrate
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Type
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CUSTOM
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Details
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was recrystallized with toluene
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Reaction Time |
168 h |
Name
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Type
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product
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Smiles
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OC1=CC=C(C=C1)C1(CCC(CC1)C1=CC=CC=C1)C1=CC=C(C=C1)O
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Type | Value | Analysis |
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AMOUNT: MASS | 64.9 g |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |